Cas no 392297-51-7 (N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide structure

392297-51-7 structure

Product Name:N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

CAS No:392297-51-7

MF:C₁₇H₁₃FN₄O₂S₂

MW:388.439123868942

CID:6051387

PubChem ID:4625485

Update Time:2023-12-13

N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
- N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- Benzamide, N-[5-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
- 392297-51-7
- N-[5-({[(4-FLUOROPHENYL)CARBAMOYL]METHYL}SULFANYL)-1,3,4-THIADIAZOL-2-YL]BENZAMIDE
- N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
- AKOS024577032
- F0417-0849
- Oprea1_720780
- Inchi： 1S/C17H13FN4O2S2/c18-12-6-8-13(9-7-12)19-14(23)10-25-17-22-21-16(26-17)20-15(24)11-4-2-1-3-5-11/h1-9H,10H2,(H,19,23)(H,20,21,24)
- InChI Key： GUCBRRGGESLGMG-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(SCC(NC2=CC=C(F)C=C2)=O)S1)(=O)C1=CC=CC=C1

Computed Properties

Exact Mass: 388.04639618g/mol
Monoisotopic Mass: 388.04639618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 138Å²

Experimental Properties

Density: 1.48±0.1 g/cm3(Predicted)
pka: 7.59±0.50(Predicted)

N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0417-0849-2μmol	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0417-0849-5μmol	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0417-0849-10μmol	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0417-0849-20μmol	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0417-0849-1mg	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0417-0849-2mg	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0417-0849-3mg	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0417-0849-4mg	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0417-0849-5mg	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0417-0849-10mg	N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392297-51-7	90%+	10mg	$79.0	2023-05-17